Cas no 58162-22-4 (Cyclooctanecarboxylic acid, anhydride)

• Product Name: Cyclooctanecarboxylic acid, anhydride
• CAS No: 58162-22-4
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 342936
• PubChem ID: 71443763
• Update Time: 2025-04-19

Cyclooctanecarboxylic acid, anhydride Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylic acid, anhydride
• cyclooctanecarbonyl cyclooctanecarboxylate
• Cyclooctanecarboxylic anhydride
• 58162-22-4
• DTXSID90852575

• Inchi： 1S/C18H30O3/c19-17(15-11-7-3-1-4-8-12-15)21-18(20)16-13-9-5-2-6-10-14-16/h15-16H,1-14H2
• InChI Key： KRWXJFTYIDUSKW-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCCCC1)=O)C(C1CCCCCCC1)=O

Computed Properties

• Exact Mass: 294.2196
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37